molecular formula C9H15N3 B3047054 1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine CAS No. 1345510-69-1

1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine

Cat. No.: B3047054
CAS No.: 1345510-69-1
M. Wt: 165.24
InChI Key: DZIQQNCAVXCORX-UHFFFAOYSA-N
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Description

1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine is a compound that belongs to the class of pyrazole derivatives. Pyrazole derivatives are known for their diverse pharmacological properties, making them significant in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine typically involves the reaction of 5-cyclopropyl-1-methyl-1H-pyrazole with N-methylmethanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions

1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: It can be reduced to form amines or other reduced derivatives.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

    Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

    Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to the observed biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

  • 1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methanamine
  • (5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methanol

Uniqueness

1-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine is unique due to its specific structural features and the presence of both cyclopropyl and pyrazole moieties. These structural characteristics contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications.

Properties

CAS No.

1345510-69-1

Molecular Formula

C9H15N3

Molecular Weight

165.24

IUPAC Name

1-(5-cyclopropyl-1-methylpyrazol-3-yl)-N-methylmethanamine

InChI

InChI=1S/C9H15N3/c1-10-6-8-5-9(7-3-4-7)12(2)11-8/h5,7,10H,3-4,6H2,1-2H3

InChI Key

DZIQQNCAVXCORX-UHFFFAOYSA-N

SMILES

CNCC1=NN(C(=C1)C2CC2)C

Canonical SMILES

CNCC1=NN(C(=C1)C2CC2)C

Origin of Product

United States

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